Cas no 2548989-31-5 (2-(2-bromo-4-fluorophenyl)-1-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}ethan-1-one)

• Product Name: 2-(2-bromo-4-fluorophenyl)-1-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}ethan-1-one
• CAS No: 2548989-31-5
• MF: C₁₆H₁₇BrFN₃O
• MW: 366.228086233139
• CID: 5311505
• PubChem ID: 154583786
• Update Time: 2025-06-08

2-(2-bromo-4-fluorophenyl)-1-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2548989-31-5
• 2-(2-bromo-4-fluorophenyl)-1-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}ethan-1-one
• AKOS039918991
• F6677-2540
• 2-(2-Bromo-4-fluorophenyl)-1-[3-[(4-methyl-1H-pyrazol-1-yl)methyl]-1-azetidinyl]ethanone

• Inchi： 1S/C16H17BrFN3O/c1-11-6-19-21(7-11)10-12-8-20(9-12)16(22)4-13-2-3-14(18)5-15(13)17/h2-3,5-7,12H,4,8-10H2,1H3
• InChI Key： YITHBQYMMFLPJX-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC(CN2C=C(C)C=N2)C1)CC1=CC=C(F)C=C1Br

Computed Properties

• Exact Mass: 365.05390g/mol
• Monoisotopic Mass: 365.05390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 514.5±45.0 °C(Predicted)
• pka: 2.70±0.10(Predicted)

Additional information on 2-(2-bromo-4-fluorophenyl)-1-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}ethan-1-one

Introduction to 2-(2-bromo-4-fluorophenyl)-1-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}ethan-1-one (CAS No. 2548989-31-5)

2-(2-bromo-4-fluorophenyl)-1-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}ethan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2548989-31-5, represents a convergence of aromatic halogenation, heterocyclic chemistry, and peptidomimetic design, making it a subject of extensive research in drug discovery and development.

The molecular framework of this compound incorporates several key structural motifs that are highly relevant to modern medicinal chemistry. The presence of a 2-bromo-4-fluorophenyl group at the para position introduces both bromine and fluorine substituents, which are well-documented in enhancing metabolic stability and binding affinity in drug molecules. The bromine atom, in particular, serves as a versatile handle for further functionalization via cross-coupling reactions, while the fluorine atom contributes to lipophilicity and electronic modulation of the aromatic ring.

The core of the molecule is an azetidinone scaffold, which is a five-membered nitrogen-containing heterocycle. Azetidinones are known for their structural similarity to amino acid derivatives, making them valuable in designing peptidomimetics that can modulate biological pathways without triggering immune responses associated with true peptides. The incorporation of a methylazetidinone moiety further enhances the compound's potential as a bioactive scaffold by introducing conformational constraints and improving solubility characteristics.

What further distinguishes this compound is the presence of a 4-methyl-1H-pyrazole group linked through a methylene chain to the azetidinone ring. Pyrazole derivatives are among the most extensively studied heterocycles in medicinal chemistry due to their broad spectrum of biological activities, including antiviral, anti-inflammatory, and anticancer properties. The methyl group at the 4-position of pyrazole adds steric bulk, which can fine-tune interactions with biological targets such as enzymes and receptors.

The overall architecture of 2-(2-bromo-4-fluorophenyl)-1-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}ethan-1-one positions it as a promising candidate for further exploration in therapeutic applications. Its combination of halogenated aromatic rings, nitrogen-containing heterocycles, and functionalized side chains suggests potential interactions with multiple biological targets.

Recent advancements in computational chemistry have enabled more efficient screening of such complex molecules for drug-like properties. Molecular docking studies have been instrumental in predicting binding affinities and identifying potential lead compounds for further optimization. The structural features of this compound make it an attractive candidate for virtual screening against various protein targets implicated in human diseases.

In addition to computational approaches, synthetic methodologies have seen significant progress in enabling access to complex molecules like this one. Transition-metal-catalyzed cross-coupling reactions, particularly palladium-mediated couplings, have revolutionized the construction of biaryl systems. The 2-bromo-4-fluorophenyl group provides an ideal substrate for Suzuki or Buchwald-Hartwig couplings, allowing for the introduction of diverse aryl or heteroaryl moieties at will.

The azetidinone ring can be synthesized via intramolecular cyclization reactions starting from appropriately substituted precursors. The methylation step at the nitrogen atom can be achieved using reagents such as methyl iodide or dimethyl sulfate under basic conditions. These synthetic strategies highlight the feasibility of producing this compound on scales suitable for both academic research and industrial development.

One particularly exciting aspect of this compound is its potential as a scaffold for developing kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are implicated in numerous diseases, including cancer. The pyrazole moiety is known to interact with hinge regions or ATP-binding pockets of kinases, while the azetidinone ring can provide additional interactions through hydrogen bonding or hydrophobic effects.

Recent studies have demonstrated that hybrid molecules combining aromatic halides with nitrogen heterocycles exhibit enhanced binding to kinase domains due to their ability to mimic natural substrates or inhibitors. For instance, compounds containing pyrazole fused with other heterocycles have shown promising results in preclinical trials targeting specific kinases involved in tumor growth and progression.

The 2-bromo substituent on the phenyl ring also opens avenues for further derivatization using transition-metal-catalyzed reactions such as Sonogashira coupling or Stille coupling. These reactions allow for the introduction of alkyne or arylthiol groups at precise positions within the molecule, enabling fine-tuning of pharmacokinetic properties such as solubility and metabolic stability.

The pharmacological profile of this compound remains under investigation; however, preliminary data suggest that it may exhibit inhibitory activity against certain kinases due to its structural resemblance to known inhibitors. Additionally, its peptidomimetic nature implies potential applications in modulating other enzyme targets where peptide-based drugs face limitations due to poor bioavailability or immunogenicity.

In conclusion,2-(2-bromo-4-fluorophenyl)-1-{3-[ (4-methyl-lH-pyrazol-l -yl)methyl]azetidin-l -yl}ethan-l -one (CAS No. 2548989 -31 -5) stands out as a structurally complex yet promising candidate for pharmaceutical development. Its unique combination of aromatic halogenation, azetidinone,and pyrazole moieties positions it as an attractive scaffold for designing novel bioactive molecules targeting various disease pathways.